Cas no 5736-94-7 (4-(Hexyloxy)benzaldehyde)

• Product Name: 4-(Hexyloxy)benzaldehyde
• CAS No: 5736-94-7
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• MDL: MFCD00016615
• CID: 85435
• PubChem ID: 79816
• Update Time: 2025-04-18

4-(Hexyloxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Hexyloxy)benzaldehyde
• p-hexyloxybenzaldehyde
• 4-n-Hexyloxybenzaldehyde
• 4-hexoxybenzaldehyde
• p-(Hexyloxy)benzaldehyde
• 4-Hexyloxybenzaldehyde
• Benzaldehyde, 4-(hexyloxy)-
• Benzaldehyde, p-(hexyloxy)-
• p-Hexoxybenzaldehyde
• 4-Hexyloxbenzaldehyde
• p-n-Hexyloxybenzaldehyde
• ZU34J4QL75
• GWXUVWKBVROFDM-UHFFFAOYSA-N
• NSC508752
• 4-n-hexoxybenzaldehyde
• 4-hexyloxy benzaldehyde
• 4-hexyloxy-benzaldehyde
• Z56851159
• D90810
• EN300-16977
• AS-58236
• A831413
• BCP34223
• EINECS 227-251-0
• NSC-508752
• AB01333447-02
• 5736-94-7
• UNII-ZU34J4QL75
• Benzaldehyde, 4-(hexyloxy)-;
• 4-(N-HEXYLOXY)BENZALDEHYDE
• SY048484
• DTXSID0063995
• NSC 508752
• AKOS000119908
• NCGC00340474-01
• MFCD00016615
• p-Hexyloxybenzaldehyde;4-N-Hexyloxybenzaldehyde
• 4-(Hexyloxy)benzaldehyde, 98%
• H0166
• SCHEMBL895947
• FT-0618591
• CS-0186888
• NS00033703
• STK500987
• DB-053041
• ALBB-001163
• BBL036965

• MDL： MFCD00016615
• Inchi： 1S/C13H18O2/c1-2-3-4-5-10-15-13-8-6-12(11-14)7-9-13/h6-9,11H,2-5,10H2,1H3
• InChI Key： GWXUVWKBVROFDM-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C=O)=CC=1)CCCCCC
• BRN： 1912341

Computed Properties

• Exact Mass: 206.13100
• Monoisotopic Mass: 206.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Not determined
• Density: 0.992 g/mL at 25 °C(lit.)
• Melting Point: No data available
• Boiling Point: 155°C/6mmHg(lit.)
• Flash Point: Degrees Fahrenheit:>235.4°F
  Degrees Celsius:>113°C
  
• Refractive Index: n20/D 1.529(lit.)
• PSA: 26.30000
• LogP: 3.45820
• Vapor Pressure: 0.0±0.7 mmHg at 25°C
• Solubility: Not determined
• Sensitiveness: Air Sensitive

4-(Hexyloxy)benzaldehyde Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p1086 get medical advice / care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S37/39-S26
• Hazardous Material Identification：
• Storage Condition：4° CStore…,-4℃Store…Better
• Safety Term：S37/39-S26
• HazardClass：IRRITANT
• TSCA：Yes
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers